Cas no 1243392-11-1 (3-Cyano-4-hydroxybenzamide)

• Product Name: 3-Cyano-4-hydroxybenzamide
• CAS No: 1243392-11-1
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• CID: 4960257
• PubChem ID: 72222943
• Update Time: 2025-05-21

3-Cyano-4-hydroxybenzamide Chemical and Physical Properties

Names and Identifiers

• 3-CYANO-4-HYDROXYBENZAMIDE
• MB26383
• 3-Cyano-4-hydroxybenzamide

• Inchi： 1S/C8H6N2O2/c9-4-6-3-5(8(10)12)1-2-7(6)11/h1-3,11H,(H2,10,12)
• InChI Key： RHUCWVAQLWSUDT-UHFFFAOYSA-N
• SMILES： OC1C=CC(C(N)=O)=CC=1C#N

Computed Properties

• Exact Mass: 162.042927438g/mol
• Monoisotopic Mass: 162.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 87.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-Cyano-4-hydroxybenzamide

Recent Advances in the Study of 3-Cyano-4-hydroxybenzamide (CAS: 1243392-11-1): A Promising Compound in Chemical Biology and Pharmaceutical Research

3-Cyano-4-hydroxybenzamide (CAS: 1243392-11-1) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This small molecule, characterized by its cyano and hydroxy functional groups, has demonstrated potential in various therapeutic applications, including enzyme inhibition and modulation of cellular pathways. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its potential in drug development.

One of the key areas of research involving 3-Cyano-4-hydroxybenzamide is its role as an inhibitor of specific enzymes, such as carbonic anhydrases and tyrosine kinases. These enzymes are critical in numerous physiological and pathological processes, making them attractive targets for therapeutic intervention. Recent findings suggest that 3-Cyano-4-hydroxybenzamide exhibits selective inhibition, which could lead to the development of more targeted therapies with reduced off-target effects. Structural-activity relationship (SAR) studies have further refined the understanding of how modifications to the molecule can enhance its efficacy and specificity.

In addition to its enzyme inhibitory properties, 3-Cyano-4-hydroxybenzamide has been investigated for its potential in cancer therapy. Preclinical studies have shown that this compound can induce apoptosis in certain cancer cell lines, particularly those with dysregulated kinase activity. The compound's ability to penetrate cell membranes and interact with intracellular targets has been a focal point of recent research, with promising results in both in vitro and in vivo models. These findings underscore the potential of 3-Cyano-4-hydroxybenzamide as a lead compound for the development of novel anticancer agents.

Another significant advancement in the study of 3-Cyano-4-hydroxybenzamide is its application in neurodegenerative diseases. Recent studies have explored its neuroprotective effects, particularly in models of Alzheimer's and Parkinson's diseases. The compound's ability to modulate oxidative stress and inflammation pathways has been highlighted as a potential mechanism for its therapeutic effects. These discoveries open new avenues for research into the treatment of neurodegenerative disorders, where current therapeutic options remain limited.

The synthesis and formulation of 3-Cyano-4-hydroxybenzamide have also seen notable progress. Recent efforts have focused on improving the compound's bioavailability and stability, addressing challenges related to its solubility and metabolic clearance. Novel synthetic routes and formulation strategies, such as nanoparticle encapsulation, have been explored to enhance the compound's pharmacokinetic profile. These advancements are critical for transitioning 3-Cyano-4-hydroxybenzamide from preclinical research to clinical trials.

In conclusion, 3-Cyano-4-hydroxybenzamide (CAS: 1243392-11-1) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse applications, from enzyme inhibition to cancer and neurodegenerative disease therapy, highlight its potential as a multifunctional therapeutic agent. Continued research into its mechanisms, optimization, and formulation will be essential for realizing its full therapeutic potential. The recent advancements discussed in this briefing provide a solid foundation for future studies and clinical translation.